Avermectin B1a aglycone Avermectin B1a aglycone
Brand Name: Vulcanchem
CAS No.: 71828-14-3
VCID: VC0019971
InChI: InChI=1S/C34H48O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,13-15,19-20,22,25-31,35-36,38H,7,12,16-18H2,1-6H3/b9-8-,21-11-,24-10?/t19-,20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34+/m0/s1
SMILES: CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C
Molecular Formula: C34H48O8
Molecular Weight: 584.7

Avermectin B1a aglycone

CAS No.: 71828-14-3

Reference Standards

VCID: VC0019971

Molecular Formula: C34H48O8

Molecular Weight: 584.7

Avermectin B1a aglycone - 71828-14-3

CAS No. 71828-14-3
Product Name Avermectin B1a aglycone
Molecular Formula C34H48O8
Molecular Weight 584.7
IUPAC Name (1'R,2R,3S,4'S,6S,8'R,10'Z,12'S,13'S,14'Z,20'R,21'R,24'S)-2-[(2S)-butan-2-yl]-12',21',24'-trihydroxy-3,11',13',22'-tetramethylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one
Standard InChI InChI=1S/C34H48O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,13-15,19-20,22,25-31,35-36,38H,7,12,16-18H2,1-6H3/b9-8-,21-11-,24-10?/t19-,20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34+/m0/s1
SMILES CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C
Appearance White solid
Reference Avermectin aglycones. Mrozik H. et al. J. Org. Chem. 1982, 47, 489.Ivermectin, a new broad-spectrum antiparasitic agent. Chabala J.C. et al. J. Med. Chem. 1980, 23, 1134.
PubChem Compound 156588893
Last Modified Nov 13 2021
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